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Compound of Interest

Compound Name: 3-Methyl-4-nitroanisole

Cat. No.: B181090 Get Quote

Essential Safety and Handling Guide for 3-
Methyl-4-nitroanisole
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Methyl-4-nitroanisole (CAS No: 5367-32-8). Adherence to these

guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Safety Data
3-Methyl-4-nitroanisole is a chemical compound that requires careful handling due to its

potential health risks. It is classified as harmful if swallowed and is a suspected carcinogen.[1]

[2] Absorption into the body may lead to the formation of methemoglobin, which can cause

cyanosis.[1]

Key Hazard Information:
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Hazard
Classification

GHS Code Signal Word Description Citations

Acute Toxicity,

Oral
H302 Warning

Harmful if

swallowed.

Carcinogenicity H351 Warning
Suspected of

causing cancer.
[1][2]

Aquatic Hazard

(Chronic)
H412 -

Harmful to

aquatic life with

long lasting

effects.

[1][2]

Physicochemical Properties:

Property Value Citations

Molecular Formula C₈H₉NO₃

Molecular Weight 167.16 g/mol

Melting Point 48-50 °C [3]

Flash Point 230 °C (446 °F) - closed cup

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory for all personnel handling 3-Methyl-4-nitroanisole.

The following equipment must be worn at all times in the designated handling area.

Required PPE:
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PPE Category Specification
Rationale and Best
Practices

Citations

Eye/Face Protection

Tightly fitting safety

goggles or safety

glasses with side-

shields.

Protects against dust

particles and potential

splashes.

[4]

Skin Protection

Chemical-resistant

gloves (Nitrile or Butyl

rubber

recommended). A fully

buttoned lab coat.

Prevents skin contact

and absorption. Since

specific breakthrough

time data is not

available, gloves

should be inspected

before use and

replaced immediately

upon contamination.

[5]

[5]

Respiratory Protection

NIOSH-approved N95

dust mask or an air-

purifying respirator

with appropriate

cartridges.

Required when dusts

are generated or if

handling outside of a

fume hood. All work

should ideally be

conducted in a

chemical fume hood

to minimize inhalation

exposure.[1][2]

[1][2]

Footwear Closed-toe shoes.
Protects feet from

spills.
[1]

Step-by-Step Handling and Operational Plan
Preparation and Pre-Experiment Checks:

Designated Area: All handling of 3-Methyl-4-nitroanisole must occur in a designated area,

such as a certified chemical fume hood.[1][2]
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Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible

and have been recently tested.

Spill Kit: A spill kit appropriate for solid chemical spills should be available in the laboratory.

PPE Inspection: Before starting work, inspect all PPE for damage or contamination. Ensure

gloves are free of tears or pinholes.

Handling Procedure:
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Preparation

Handling

Post-Handling

Don appropriate PPE

Work within a chemical fume hood

Carefully weigh and transfer the solid

Avoid generating dust

Keep container tightly closed when not in use

Decontaminate work surfaces

Dispose of waste in designated hazardous waste container

Remove PPE and wash hands thoroughly

Click to download full resolution via product page

Standard Handling Workflow for 3-Methyl-4-nitroanisole.
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Emergency Procedures
Immediate and appropriate response to an exposure or spill is critical.

Exposure Response:

Exposure Route First Aid Measures Citations

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Seek immediate

medical attention.

[1][2]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

skin with plenty of water and

soap for at least 15 minutes.

Seek medical attention.

[1][2]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting upper and

lower eyelids. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention from an

ophthalmologist.

[1][2]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

drink two glasses of water at

most. Seek immediate medical

attention.

[1][2]

Spill Response Protocol:
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Spill Occurs

Evacuate immediate area and alert personnel

Don appropriate PPE (respirator, gloves, etc.)

Cover spill with an inert absorbent material (e.g., sand, vermiculite)

Carefully sweep up material, avoiding dust generation

Place spilled material and cleanup supplies into a sealed, labeled hazardous waste container

Clean the spill area with soap and water

Dispose of waste according to institutional and local regulations
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Spill Response Workflow for 3-Methyl-4-nitroanisole.
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All waste containing 3-Methyl-4-nitroanisole, including contaminated PPE and empty

containers, must be treated as hazardous waste.

Waste Disposal Procedure:

Waste Collection:

Collect all solid waste, including contaminated gloves, wipes, and weighing paper, in a

designated, sealed, and clearly labeled hazardous waste container.[1]

Do not mix with other waste streams.[1]

Container Rinsing:

Empty containers must be triple-rinsed with a suitable solvent.

The first rinseate must be collected and disposed of as hazardous waste.[3] For highly

toxic materials, the first three rinses must be collected.[3]

Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1][2]

Ensure compliance with all local, state, and federal regulations.[6]

Disposal Logic:
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Waste Generation

Disposal Path

Contaminated Solids (PPE, wipes)

Sealed & Labeled Hazardous Waste Container

Contaminated RinseateEmpty Product Container

Triple Rinse

Dispose via Institutional EHS / Licensed Contractor

Collect first rinseate
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Disposal Pathway for 3-Methyl-4-nitroanisole Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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